Cas no 232275-50-2 (Methyl 2,6-dichloro-4-nitrobenzoate)

Methyl 2,6-dichloro-4-nitrobenzoate structure
232275-50-2 structure
Product Name:Methyl 2,6-dichloro-4-nitrobenzoate
CAS No:232275-50-2
MF:C8H5Cl2NO4
MW:250.035600423813
CID:1084524
PubChem ID:22571909
Update Time:2025-04-20

Methyl 2,6-dichloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-dichloro-4-nitrobenzoate
    • 2,6-Dichlor-4-nitrobenzoesaeure
    • 2,6-Dichlor-4-nitro-benzoesaeure
    • 2,6-Dichlor-4-nitro-benzoesaeure-methylester
    • 2,6-dichloro-4-nitro-benzoic acid
    • 2,6-dichloro-4-nitro-benzoic acid methyl ester
    • 2.6-Dichlor-4-nitro-benzoesaeure
    • KC000124
    • PubChem22597
    • SureCN5787593
    • DB-116496
    • SCHEMBL5787676
    • IHHIKOHTZXBYOI-UHFFFAOYSA-N
    • 232275-50-2
    • Inchi: 1S/C8H5Cl2NO4/c1-15-8(12)7-5(9)2-4(11(13)14)3-6(7)10/h2-3H,1H3
    • InChI Key: IHHIKOHTZXBYOI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C(=O)OC)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.9595630g/mol
  • Monoisotopic Mass: 248.9595630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1Ų

Methyl 2,6-dichloro-4-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015013414-250mg
Methyl 2,6-dichloro-4-nitrobenzoate
232275-50-2 97%
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$504.00 2023-09-02
Alichem
A015013414-500mg
Methyl 2,6-dichloro-4-nitrobenzoate
232275-50-2 97%
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$806.85 2023-09-02
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